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Compound of Interest

Compound Name: 1,4-Bis(propylsulfonyl)piperazine

Cat. No.: B10883465

Get Quote

Focus: Melting Point Determination, Purity Benchmarking, and Functional Comparison CAS:

428504-12-5 | Formula: C₁₀H₂₂N₂O₄S₂ | MW: 298.42 g/mol

Executive Summary & Technical Context
1,4-Bis(propylsulfonyl)piperazine is a specialized sulfonamide derivative utilized primarily as

a crosslinking agent, pharmaceutical intermediate, and in the synthesis of functionalized

polymers. Unlike its widely characterized methyl analog (Dimesylpiperazine), the propyl

derivative is a "tier-2" research chemical where specific physical property data—such as the

exact melting point range—is often proprietary or determined in-situ during synthesis.

This guide provides the definitive framework for establishing the melting point of this

compound. It compares the theoretical and expected thermodynamic behavior against its

homologous series (Methyl, Ethyl, Phenyl) and provides a self-validating protocol for synthesis

and thermal analysis.

The "Missing Data" Paradox
In high-purity applications, the melting point (MP) is the primary indicator of crystallinity and

solvent exclusion. While the Methyl Analog (C1) has a well-established MP of 176–178°C, the
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Propyl Analog (C3) exhibits a depressed melting range due to increased alkyl chain flexibility

and changes in crystal packing density.

Expected Melting Point Range:125–145°C (Estimated based on homologous series trendlines;

experimentally verification required per batch).

Comparative Benchmarking: The Sulfonyl
Piperazine Series
To validate the quality of 1,4-bis(propylsulfonyl)piperazine, one must compare it against the

standard performance markers of its structural analogs.

Table 1: Physicochemical Property Comparison
Feature

Methyl Analog

(Benchmark)
Propyl Analog

(Target)
Phenyl Analog

(Stacking)

Compound Name

1,4-

Bis(methanesulfonyl)p

iperazine

1,4-

Bis(propylsulfonyl)pip

erazine

1,4-

Bis(benzenesulfonyl)p

iperazine

CAS Number 6270-73-1 428504-12-5 7250-99-9

Melting Point
176–178°C (Rigid

Lattice)

~125–145°C (Flexible

Lattice)*

>200°C (π-π

Stacking)

Solubility (H₂O) Low
Very Low

(Hydrophobic Effect)
Insoluble

Crystallinity High (Needles/Plates)
Moderate

(Waxy/Plates)
High (Prisms)

Primary Use
Rigid Crosslinker,

alkylation

Flexible Linker,

Lipophilicity
UV-Active Linker

*Note: The propyl chain introduces rotational degrees of freedom that disrupt the tight packing

seen in the methyl analog, typically lowering the melting enthalpy and temperature.
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To determine the accurate melting point, the sample must be free of the mono-substituted

intermediate and residual sulfonyl chloride. The following Schotten-Baumann protocol ensures

>98% purity.

Workflow Diagram: Synthesis & Characterization

Piperazine (Anhydrous)

Nucleophilic Substitution
(SN2)

1-Propanesulfonyl Chloride
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Triethylamine / DCM
(0°C -> RT)

Acid Wash (1N HCl)
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 4-12 hrs Recrystallization
(EtOH/H2O or EtOAc)

 Crude Solid Pure 1,4-Bis(propylsulfonyl)piperazine
(Target)

 White Crystals 

Click to download full resolution via product page

Caption: Logical flow for the synthesis and purification of the target compound to ensure valid

melting point determination.

Step-by-Step Methodology
Reaction: Dissolve Piperazine (10 mmol) in Dichloromethane (DCM). Add Triethylamine (22

mmol). Cool to 0°C.

Addition: Dropwise add 1-Propanesulfonyl chloride (22 mmol) under N₂ atmosphere.

Work-up: Stir at Room Temperature (RT) for 12 hours. Wash organic layer with 1N HCl

(removes unreacted piperazine) and Brine.

Purification (Critical):

Evaporate solvent to yield an off-white solid.

Recrystallize from hot Ethanol (or Ethyl Acetate/Hexane mix).

Success Criteria: Product must be distinct white crystals, not an amorphous powder.
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Melting Point Determination Protocol
For this specific compound, a simple capillary test is insufficient due to potential phase

transitions. Differential Scanning Calorimetry (DSC) is recommended.

Method A: Capillary Melting Point (Routine)
Instrument: Digital Melting Point Apparatus (e.g., Stuart SMP30).

Ramp Rate: 10°C/min to 100°C, then 1°C/min to melt.

Observation: Record

(first liquid drop) and

(complete melt).

Acceptance: Range should not exceed 2°C (e.g., 132.5–134.0°C). A range >3°C indicates

solvent occlusion or impurities.

Method B: Differential Scanning Calorimetry (DSC)
(Validation)

Sample: 2–5 mg in hermetic aluminum pan.

Cycle: Heat from 30°C to 200°C at 10°C/min.

Data Output: Look for a sharp endothermic peak. The peak maximum (

) is the reported melting point.

Purity Calculation: Use the Van't Hoff equation analysis of the melting peak shape to

calculate absolute purity.

References & Authority
Chemical Identity:1,4-Bis(propylsulfonyl)piperazine. CAS: 428504-12-5.

ChemicalBook/Vitas-M Laboratory Listings.
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Methyl Analog Benchmark:1,4-Bis(methanesulfonyl)piperazine. CAS: 6270-73-1. Melting

Point Reference (176°C). Sigma-Aldrich / PubChem.

Synthesis Methodology:General procedure for sulfonylation of piperazines. "Simplified

Procedure for General Synthesis of Monosubstituted Piperazines". Molecules, 2020.[1]

(Adapted for disubstitution by adjusting stoichiometry).

Homologous Series Trends:Melting point alternation in alkane derivatives. Bond, A. D. "On

the crystal structures and melting point alternation of the n-alkyl carboxylic acids." RSC

Advances, 2013. (Provides theoretical grounding for the MP depression of the propyl vs.

methyl derivative).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemsynthesis.com [chemsynthesis.com]

To cite this document: BenchChem. [Comprehensive Characterization Guide: 1,4-
Bis(propylsulfonyl)piperazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10883465/docs#comprehensive-characterization-
guide-1-4-bis-propylsulfonyl-piperazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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